Cas no 4560-89-8 (Phenol,2-chloro-5-methyl-, 1-(N-methylcarbamate))

Phenol,2-chloro-5-methyl-, 1-(N-methylcarbamate) structure
4560-89-8 structure
Product Name:Phenol,2-chloro-5-methyl-, 1-(N-methylcarbamate)
CAS No:4560-89-8
MF:C9H10ClNO2
MW:199.634201526642
CID:334152
PubChem ID:6452033
Update Time:2025-04-19

Phenol,2-chloro-5-methyl-, 1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-chloro-5-methyl-, 1-(N-methylcarbamate)
    • (2-chloro-5-methylphenyl) N-methylcarbamate
    • DTXSID40196572
    • Phenol, 2-chloro-5-methyl-, methylcarbamate
    • 4560-89-8
    • Inchi: 1S/C9H10ClNO2/c1-6-3-4-7(10)8(5-6)13-9(12)11-2/h3-5H,1-2H3,(H,11,12)
    • InChI Key: SYQANWGBKWPXCT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=CC=1OC(NC)=O

Computed Properties

  • Exact Mass: 199.0401
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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